(2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride

• CAS No.: 2763740-71-0
• Molecular Formula: C6H14Cl2F2N2
• Molecular Weight: 223.1

Description

(2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride is a chemical compound featuring a piperazine ring substituted with a difluoromethyl group and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride typically involves the introduction of the difluoromethyl group into the piperazine ring. One common method is the use of fluoroform (CHF3) as a reagent in a difluoromethylation reaction. This process can be carried out in continuous flow, allowing for efficient and scalable production .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors can enhance the efficiency and yield of the production process, making it suitable for large-scale manufacturing .

Chemical Reactions Analysis

Types of Reactions

(2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can modify the compound’s structure, potentially altering its properties.

Substitution: The difluoromethyl group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include electrophilic fluorinating agents, such as N–F reagents, which are effective for introducing fluorine atoms into organic compounds . Reaction conditions may vary depending on the desired transformation but often involve controlled temperatures and specific catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, difluoromethylation reactions can yield α-difluoromethyl-amino acids, which are valuable intermediates in pharmaceutical synthesis .

Scientific Research Applications

(2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride has several scientific research applications, including:

Chemistry: The compound is used in the synthesis of fluorine-containing molecules, which are important in drug design and materials science.

Biology: Its unique chemical properties make it a useful tool for studying molecular recognition processes and enzyme interactions.

Medicine: The compound’s potential pharmacological activity makes it a candidate for drug development, particularly in the design of new therapeutic agents.

Industry: It can be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of (2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride involves its interaction with specific molecular targets. The difluoromethyl group can act as a chemically inert hydrogen-bond donor, influencing molecular recognition processes and enzyme interactions . The compound’s effects are mediated through its binding to these targets, altering their activity and function.

Comparison with Similar Compounds

Similar Compounds

Trifluoromethylated Compounds: These compounds contain a trifluoromethyl group instead of a difluoromethyl group and are widely used in pharmaceuticals and agrochemicals.

Fluoroform-Derived Compounds: Compounds derived from fluoroform (CHF3) share similar synthetic routes and applications.

Uniqueness

(2R)-2-(difluoromethyl)-1-methylpiperazine dihydrochloride is unique due to its specific substitution pattern on the piperazine ring, which imparts distinct steric and electronic properties. These properties make it valuable for modulating the behavior of organic compounds in various applications, particularly in drug design .